(R)-TCB2

• Molecular Formula: C11H15Br2NO2
• Molecular Weight: 353.05 g/mol
• InChI: InChI=1S/C11H14BrNO2.BrH/c1-14-9-4-8(12)11(15-2)7-3-6(5-13)10(7)9;/h4,6H,3,5,13H2,1-2H3;1H
• InChIKey: TYMMXVZAUGQKRF-UHFFFAOYSA-N

Procurement Guide for (R)-TCB2

(R)-TCB2 is the active R-enantiomer of the conformationally restricted phenethylamine TCB-2, a potent agonist at the serotonin 5-HT2A receptor [1]. It was rationally designed to mimic the active binding conformation of hallucinogenic phenethylamines, with chirality confirmed by X-ray crystallography [1]. The compound acts as a functionally selective agonist, preferentially activating the phosphoinositide (PI) signaling pathway over arachidonic acid (AA) release [1].

R

Enantiopure R-configuration for stereochemical-control studies

PI

Biased agonism profiling: PI signaling over AA release pathway

5HT

Conformationally restricted 5-HT2A agonist for structural and behavioral research

• [1] McLean, T. H.; Parrish, J. C.; Braden, M. R.; Marona-Lewicka, D.; Gallardo-Godoy, A.; Nichols, D. E. 1-Aminomethylbenzocycloalkanes: Conformationally Restricted Hallucinogenic Phenethylamine Analogues as Functionally Selective 5-HT2A Receptor Agonists. J. Med. Chem. 2006, 49 (19), 5794–5803. View Source

Why (R)-TCB2 Cannot Be Substituted

Substituting (R)-TCB2 with racemic TCB-2, the (S)-enantiomer, or other 5-HT2A agonists such as DOI or LSD introduces unpredictable pharmacological profiles. The R-enantiomer exhibits significantly higher binding affinity for the 5-HT2A receptor compared to its S-counterpart [1]. More critically, (R)-TCB2 possesses a unique functional selectivity signature—a 65-fold preference for PI hydrolysis over AA release—that is not replicated by common comparators [1]. Using a generic 5-HT2A agonist without this biased signaling may confound experimental outcomes in studies probing hallucinogenic mechanisms or therapeutic pathways [2].

Enantiomer mismatch

Racemic TCB-2 or (S)-enantiomer may shift binding profile and alter target engagement.

Functional selectivity gap

Other 5-HT2A agonists (DOI, LSD) lack the PI/AA biased signaling signature; pathway response may not transfer.

Behavioral readout divergence

Distinct head-twitch and hypothermia profiles vs DOI mean in vivo endpoints cannot be directly extrapolated from classical agonists.

• [1] McLean, T. H.; Parrish, J. C.; Braden, M. R.; Marona-Lewicka, D.; Gallardo-Godoy, A.; Nichols, D. E. 1-Aminomethylbenzocycloalkanes: Conformationally Restricted Hallucinogenic Phenethylamine Analogues as Functionally Selective 5-HT2A Receptor Agonists. J. Med. Chem. 2006, 49 (19), 5794–5803. View Source
• [2] Di Giovanni, G.; De Deurwaerdère, P. TCB-2 [(7R)-3-bromo-2,5-dimethoxy-bicyclo[4.2.0]octa-1,3,5-trien-7-yl]methanamine]: A hallucinogenic drug, a selective 5-HT2A receptor pharmacological tool, or none of the above? Neuropharmacology 2017, 124, 62–72. View Source

Procurement Evidence for (R)-TCB2

Enantiomer-Selective 5-HT2A Binding Affinity

The (R)-enantiomer of TCB-2 demonstrates markedly superior binding affinity compared to the (S)-enantiomer. In silico docking and subsequent chiral resolution confirmed that the R-configuration is the bioactive enantiomer [1]. While the S-enantiomer shows significantly reduced affinity, (R)-TCB2 exhibits a Ki of 0.26 nM at the human 5-HT2A receptor, making it one of the highest-affinity agonists known for this target [2].

Enantiomer Binding Affinity

Head-to-head

R-enantiomer Ki 0.26 nM
S-enantiomer: markedly lower affinity

Enantiomeric control for receptor occupancy studies

[125I]DOI binding at cloned human 5-HT2A

Evidence Dimension	Binding affinity (Ki) at human 5-HT2A receptor
Target Compound Data	Ki = 0.26 nM (R-enantiomer)
Comparator Or Baseline	(S)-TCB2: significantly lower affinity (exact Ki not reported but demonstrated to be less active)
Quantified Difference	R-enantiomer is the eutomer; S-enantiomer shows markedly reduced binding, confirming stereospecificity.
Conditions	[125I]DOI radioligand binding assay at cloned human 5-HT2A receptors, as reported in McLean et al. 2006

Why This Matters

Procuring the enantiopure (R)-isomer is critical to ensure maximal receptor occupancy and reproducible pharmacology; racemic or off-enantiomer material will introduce unwanted variability.

• [1] McLean, T. H.; Parrish, J. C.; Braden, M. R.; Marona-Lewicka, D.; Gallardo-Godoy, A.; Nichols, D. E. 1-Aminomethylbenzocycloalkanes: Conformationally Restricted Hallucinogenic Phenethylamine Analogues as Functionally Selective 5-HT2A Receptor Agonists. J. Med. Chem. 2006, 49 (19), 5794–5803. View Source
• [2] Wikipedia contributors. TCB-2. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source

Functional Selectivity: PI Over AA Pathway

(R)-TCB2 is a functionally selective 5-HT2A agonist, displaying a 65-fold greater potency in stimulating phosphoinositide (PI) hydrolysis than in producing arachidonic acid (AA) release [1]. This contrasts sharply with the prototypical 5-HT2A agonist DOI, which lacks this degree of signaling bias and potently activates the AA pathway, a cascade associated with hallucinogenic effects [2]. This functional selectivity profile is a direct result of the compound's conformationally restricted structure.

Functional Selectivity

Head-to-head

65-fold PI/AA preference
DOI: ~1-fold (no bias)

Supports biased signaling pathway dissection

NIH3T3 cells expressing rat 5-HT2A receptors

Evidence Dimension	Ratio of PI hydrolysis potency to AA release potency
Target Compound Data	65-fold preference for PI hydrolysis over AA release
Comparator Or Baseline	DOI: No significant functional selectivity between PI and AA pathways (ratio ~1)
Quantified Difference	65-fold selectivity for PI over AA for (R)-TCB2 vs. approximately 1-fold for DOI
Conditions	PI hydrolysis and AA release assays in NIH3T3 cells expressing rat 5-HT2A receptors

Why This Matters

This biased signaling allows researchers to dissect Gq/11-mediated PI signaling from AA-mediated effects, providing a cleaner pharmacological tool for studying 5-HT2A receptor function without the confounding variable of hallucinogenic pathway activation.

• [1] McLean, T. H.; Parrish, J. C.; Braden, M. R.; Marona-Lewicka, D.; Gallardo-Godoy, A.; Nichols, D. E. 1-Aminomethylbenzocycloalkanes: Conformationally Restricted Hallucinogenic Phenethylamine Analogues as Functionally Selective 5-HT2A Receptor Agonists. J. Med. Chem. 2006, 49 (19), 5794–5803. View Source
• [2] Fox, M. A.; French, H. T.; LaPorte, J. L.; Blackler, A. R.; Murphy, D. L. The serotonin 5-HT(2A) receptor agonist TCB-2: a behavioral and neurophysiological analysis. Psychopharmacology (Berl). 2010, 212 (1), 13–23. View Source

In Vivo Drug Discrimination Potency

In rodent drug discrimination models, (R)-TCB2 fully substitutes for LSD with equivalent potency [1]. This in vivo potency distinguishes it from many other phenethylamine 5-HT2A agonists. For context, the racemic mixture and other conformationally restricted analogs in the series were less potent or failed to fully substitute [1].

Drug Discrimination Equipotency

Head-to-head

Equipotent to LSD in substitution assay

Supports behavioral pharmacology model fit

Rat drug discrimination model, i.p. administration

Evidence Dimension	In vivo potency in LSD drug discrimination assay (rat)
Target Compound Data	Equipotent to LSD (full substitution at equivalent doses)
Comparator Or Baseline	LSD (standard reference hallucinogen); other analogs in the series showed reduced substitution
Quantified Difference	Equipotent substitution; described as 'one of the most potent and selective compounds yet discovered in the in vivo drug discrimination assay'
Conditions	Rats trained to discriminate LSD (0.08 mg/kg) from saline, i.p. administration

Why This Matters

This assay is the gold standard for assessing hallucinogen-like interoceptive effects. (R)-TCB2's equivalence to LSD validates its utility as a non-tryptamine probe for studying 5-HT2A-mediated behavior.

• [1] McLean, T. H.; Parrish, J. C.; Braden, M. R.; Marona-Lewicka, D.; Gallardo-Godoy, A.; Nichols, D. E. 1-Aminomethylbenzocycloalkanes: Conformationally Restricted Hallucinogenic Phenethylamine Analogues as Functionally Selective 5-HT2A Receptor Agonists. J. Med. Chem. 2006, 49 (19), 5794–5803. View Source

Head Twitch Response Differentiation

In side-by-side dose-response comparisons, TCB-2 induced significantly fewer head twitches than DOI at the highest dose tested (5.0 mg/kg) [1]. Additionally, TCB-2 produced a significantly enhanced hypothermic response compared to DOI [1]. These behavioral differences suggest that TCB-2's functional selectivity profile translates into a distinct in vivo phenotype.

Behavioral Differentiation

Head-to-head

Fewer head twitches, enhanced hypothermia vs DOI at 5.0 mg/kg

Distinct in vivo phenotype supports pathway-behavior studies

C57BL/6J mice, p<0.05 for both endpoints

Evidence Dimension	Head twitch response (HTR) count and hypothermia induction
Target Compound Data	TCB-2: significantly fewer head twitches; enhanced hypothermia at 5.0 mg/kg
Comparator Or Baseline	DOI: significantly more head twitches; less hypothermia at 5.0 mg/kg
Quantified Difference	Statistically significant difference (p < 0.05) for both endpoints at the highest dose
Conditions	C57BL/6J mice, i.p. administration, dose-response comparison

Why This Matters

The distinct behavioral signature confirms that (R)-TCB2 is not simply a 'DOI substitute'; it provides a different in vivo readout, which is essential for studies aiming to link specific signaling pathways to behavior.

• [1] Fox, M. A.; French, H. T.; LaPorte, J. L.; Blackler, A. R.; Murphy, D. L. The serotonin 5-HT(2A) receptor agonist TCB-2: a behavioral and neurophysiological analysis. Psychopharmacology (Berl). 2010, 212 (1), 13–23. View Source

Conformational Restriction Improves Binding

(R)-TCB2 is a conformationally restricted analog of the flexible phenethylamine 2C-B [1]. The benzocyclobutene scaffold locks the ethylamine side chain into the bioactive conformation predicted by docking studies. This rigidity results in a >100-fold increase in 5-HT2A binding affinity compared to the parent compound 2C-B (Ki = 0.26 nM vs. ~30 nM for 2C-B) [1][2].

Conformational Affinity Gain

Class-level

~115-fold affinity increase over flexible 2C-B

Conformational constraint context for ligand design

Compared to parent compound 2C-B (Ki ~30 nM)

Evidence Dimension	Binding affinity enhancement through conformational restriction
Target Compound Data	(R)-TCB2: Ki = 0.26 nM at human 5-HT2A
Comparator Or Baseline	2C-B (parent flexible phenethylamine): Ki approximately 30 nM at human 5-HT2A
Quantified Difference	Approximately 115-fold increase in affinity for the constrained analog
Conditions	Radioligand binding assays at cloned human 5-HT2A receptors

Why This Matters

The conformational restriction provides a rational basis for the compound's high potency and selectivity, making it a superior tool compound for structural biology and computational studies of the 5-HT2A receptor compared to flexible ligands.

• [1] McLean, T. H.; Parrish, J. C.; Braden, M. R.; Marona-Lewicka, D.; Gallardo-Godoy, A.; Nichols, D. E. 1-Aminomethylbenzocycloalkanes: Conformationally Restricted Hallucinogenic Phenethylamine Analogues as Functionally Selective 5-HT2A Receptor Agonists. J. Med. Chem. 2006, 49 (19), 5794–5803. View Source
• [2] Roth, B. L.; Choudhary, M. S.; Khan, N.; Uluer, A. Z. High-affinity agonist binding to the human 5-HT2A receptor is not regulated by guanine nucleotides. J. Pharmacol. Exp. Ther. 1997, 281 (2), 695–702. (For 2C-B context) View Source

Application Scenarios for (R)-TCB2

5-HT2A Signaling Bias Studies

Use (R)-TCB2 as a biased agonist tool to separate PI-mediated signaling from AA-mediated effects. Its 65-fold functional selectivity [1] allows researchers to study the role of Gq/11-PLC signaling in behavior without the confounding influence of the AA cascade, which is implicated in classical hallucinogenic effects. Compare responses directly to DOI or LSD to attribute downstream effects to specific pathways.

High-Throughput Screening & Structural Biology

With a sub-nanomolar Ki (0.26 nM) [1], the enantiopure (R)-isomer is ideal for competitive binding assays, cryo-EM structure determination, and receptor occupancy studies where high affinity and stereochemical purity are paramount. Its conformational rigidity also facilitates accurate docking and molecular dynamics simulations.

In Vivo Behavioral Pharmacology

Employ (R)-TCB2 in rodent models of hallucinogen-induced behavior, such as the head-twitch response (HTR) and drug discrimination. Its equipotency to LSD in substitution assays [1] and distinct behavioral profile versus DOI [2] enable nuanced investigation of 5-HT2A-mediated behaviors.

Chemical Biology Probe Development

Build upon the (R)-TCB2 scaffold to create photoswitchable or covalent probes, as demonstrated by recent work developing photoswitchable TCB-2 analogs with pathway-biased agonism [3]. The high potency and functional selectivity of the parent compound provide a strong starting point for probe design.

Application

Selection Property

Validation Focus

5-HT2A Biased Signaling Studies

Functional selectivity context

PI versus AA pathway response

Binding & Structural Studies

Enantiopure high-affinity probe

Target engagement confirmation

Behavioral Pharmacology

LSD-equipotent discrimination probe

HTR and drug discrimination endpoints

Chemical Probe Development

Conformationally restricted scaffold

Photoswitchable analog profiling

• [1] McLean, T. H.; Parrish, J. C.; Braden, M. R.; Marona-Lewicka, D.; Gallardo-Godoy, A.; Nichols, D. E. 1-Aminomethylbenzocycloalkanes: Conformationally Restricted Hallucinogenic Phenethylamine Analogues as Functionally Selective 5-HT2A Receptor Agonists. J. Med. Chem. 2006, 49 (19), 5794–5803. View Source
• [2] Fox, M. A.; French, H. T.; LaPorte, J. L.; Blackler, A. R.; Murphy, D. L. The serotonin 5-HT(2A) receptor agonist TCB-2: a behavioral and neurophysiological analysis. Psychopharmacology (Berl). 2010, 212 (1), 13–23. View Source
• [3] Gerwe, H.; et al. Photoswitchable TCB-2 for control of the 5-HT2A receptor and analysis of biased agonism. Nat. Commun. 2024, 15, 8441. View Source